Cas no 42232-27-9 (decyl palmitate)

• Product Name: decyl palmitate
• CAS No: 42232-27-9
• Molecular Formula: C₂₆H₅₂O₂
• Molecular Weight: 396.68988
• CID: 927920
• PubChem ID: 98603

decyl palmitate Properties

Names and Identifiers

• decyl palmitate
• decyl hexadecanoate
• Hexadecanoicacid,decylester
• NSC 152078
• NS00031136
• 42232-27-9
• UNII-SDD3SU9U0A
• SCHEMBL896949
• PALMITIC ACID, DECYL ESTER
• NSC152078
• EINECS 255-724-1
• Q27157442
• decanyl hexadecanoate
• CHEBI:84063
• DTXSID9068374
• Hexadecanoic acid, decyl ester
• NSC-152078
• SDD3SU9U0A

• InChIKey： IYDRZGXWJPJSNY-UHFFFAOYSA-N
• Inchi： 1S/C26H52O2/c1-3-5-7-9-11-13-14-15-16-17-18-20-22-24-26(27)28-25-23-21-19-12-10-8-6-4-2/h3-25H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCC(=O)OCCCCCCCCCC

Computed Properties

• Exact Mass: 396.39696
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 24
• Monoisotopic Mass: 396.397
• Heavy Atom Count: 28
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.9
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 9.15160
• PSA: 26.3
• Refractive Index: 1.451
• Boiling Point: 438.7°C at 760 mmHg
• Flash Point: 225.6°C
• Density: 0.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters